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Compound of Interest

5-Bromo-3-fluoropyridine-2-
Compound Name: ]
carboxamide

Cat. No.: B1287184

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-3-fluoropyridine-2-
carboxamide, a key chemical intermediate. The document details its chemical and physical
properties, provides a detailed experimental protocol for its synthesis, and explores its current
and potential applications in the field of medicinal chemistry and drug development. This guide
is intended to be a valuable resource for researchers and scientists working with this
compound.

Chemical Identity and Properties

5-Bromo-3-fluoropyridine-2-carboxamide is a halogenated pyridine derivative. The presence
of bromine, fluorine, and a carboxamide group on the pyridine ring makes it a versatile building
block in organic synthesis, particularly for the development of novel therapeutic agents.

CAS Number: 669066-90-4
Synonyms:
e 5-Bromo-3-fluoropicolinamide

o 3-fluoro-5-bromopyridine-2-carboxamide
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Chemical Structure:

C1=C(C(=NC=C1Br)C(=O)N)F

Click to download full resolution via product page

Molecular Structure

Table 1: Chemical and Physical Properties

Property Value Reference
Molecular Formula CeH4aBrFN20 [1]
Molecular Weight 219.01 g/mol [1]
Appearance Solid [1]
Purity 97% [1]

INChl=1S/C6H4BrFN20/c7-3-

InChl 1-4(8)5(6(9)11)10-2-3/h1-2H, [1]
(H2,9,11)
LSGUIZIRGUAPRZ-
InChl Key [1]
UHFFFAOYSA-N
Synthesis

5-Bromo-3-fluoropyridine-2-carboxamide can be synthesized from its corresponding

carboxylic acid, 5-Bromo-3-fluoropyridine-2-carboxylic acid. This conversion involves the

formation of an amide bond, a fundamental transformation in organic chemistry. Several

methods exist for this transformation. Below is a generalized experimental protocol based on

common amidation procedures.

Experimental Protocol: Amidation of 5-Bromo-3-

fluoropyridine-2-carboxylic acid
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This protocol outlines a common method for the synthesis of amides from carboxylic acids
using a coupling agent.

Materials:

5-Bromo-3-fluoropyridine-2-carboxylic acid

Ammonia source (e.g., ammonium chloride, aqueous ammonia)
Coupling agent (e.g., HBTU, EDC)

Organic base (e.g., triethylamine, diisopropylethylamine)
Anhydrous solvent (e.g., dichloromethane, dimethylformamide)
Magnesium sulfate or sodium sulfate (for drying)

Silica gel for chromatography

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 5-Bromo-3-fluoropyridine-2-
carboxylic acid in an appropriate anhydrous solvent.

Activation: Add the coupling agent and the organic base to the solution. Stir the mixture at
room temperature for a specified time to activate the carboxylic acid.

Amidation: Introduce the ammonia source to the reaction mixture. The reaction is typically
stirred at room temperature or gently heated to drive it to completion.

Work-up: Upon completion, the reaction mixture is diluted with an organic solvent and
washed sequentially with an acidic solution, a basic solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate,
filtered, and the solvent is removed under reduced pressure. The crude product is then
purified by column chromatography on silica gel to yield pure 5-Bromo-3-fluoropyridine-2-
carboxamide.[2][3][4]
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Diagram 1: Synthesis Workflow
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Synthesis Workflow Diagram

Applications in Drug Discovery and Medicinal
Chemistry

While specific applications of 5-Bromo-3-fluoropyridine-2-carboxamide are not extensively
documented in publicly available literature, its structural motifs are present in molecules with
significant biological activity. The pyridine carboxamide scaffold is a common feature in many
pharmaceutical compounds.

The precursor, 5-Bromo-3-fluoropyridine-2-carboxylic acid, has been utilized in the synthesis of
allosteric modulators of adenosine A2A receptors, which are targets for insomnia treatments.[5]
This suggests that derivatives, including the carboxamide, could be valuable intermediates for
developing new therapeutics targeting G-protein coupled receptors.

Furthermore, the related compound, 5-Bromo-3-fluoro-pyridine-2-carbonitrile, is synthesized
from 5-bromo-3-fluoro-pyridine-2-carboxylic acid amide, highlighting the utility of the target
compound as a synthetic intermediate.[6]

The development of potent and selective kinase inhibitors is another area where this
compound could be relevant. For instance, a structurally related fluoropicolinamide derivative,
N-(4-((1R,3S,5S)-3-Amino-5-methylcyclohexyl)pyridin-3-yl)-6-(2,6-difluorophenyl)-5-
fluoropicolinamide (PIM447), has been identified as a potent inhibitor of PIM kinases and is in
clinical trials for hematological malignancies.[7] This underscores the potential of the 5-Bromo-
3-fluoropyridine-2-carboxamide core in designing novel kinase inhibitors.

Diagram 2: Potential Drug Discovery Applications
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Potential Applications in Drug Discovery
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Potential Drug Discovery Pathways

Signaling Pathways

Currently, there is no direct evidence in the reviewed literature linking 5-Bromo-3-
fluoropyridine-2-carboxamide to specific signaling pathways. However, based on the
applications of structurally similar molecules, it can be hypothesized that compounds derived
from this scaffold may interact with pathways regulated by G-protein coupled receptors (like the
adenosine AzA receptor) or serine/threonine kinases (like PIM kinases). Further research is
required to elucidate any direct biological activity and its mechanism of action.

Conclusion

5-Bromo-3-fluoropyridine-2-carboxamide is a valuable chemical entity with significant
potential as a building block in the synthesis of complex organic molecules, particularly in the
realm of drug discovery. Its utility as a synthetic intermediate has been demonstrated, and the
prevalence of its core structure in biologically active compounds suggests a promising future
for its application in medicinal chemistry. This guide provides a foundational understanding of
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its properties, synthesis, and potential applications, serving as a useful starting point for
researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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